N-(3-chloro-4-fluorophenyl)-N'-cyclopropylthiourea

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-3-cyclopropylthiourea
• InChI: InChI=1S/C10H10ClFN2S/c11-8-5-7(3-4-9(8)12)14-10(15)13-6-1-2-6/h3-6H,1-2H2,(H2,13,14,15)
• InChI Key: HRYUAUFBAHRMJK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=S)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C10H10ClFN2S
• Molecular Weight: 244.72 g/mol

Description

N-(3-chloro-4-fluorophenyl)-N'-cyclopropylthiourea, also known as CPPU, is a synthetic cytokinin that has been widely used in plant research. CPPU is a potent cytokinin that promotes cell division and growth in plants. It has been used to increase fruit yield, improve fruit quality, and delay fruit senescence. CPPU has also been used to enhance the growth of ornamental plants and to improve the rooting of cuttings.

Mechanism of Action

N-(3-chloro-4-fluorophenyl)-N'-cyclopropylthiourea acts as a cytokinin analog, promoting cell division and growth in plants. It binds to cytokinin receptors, leading to the activation of downstream signaling pathways that promote cell division and growth. This compound has been shown to increase the expression of genes involved in cell division and growth, leading to enhanced plant growth and development.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects on plants. It promotes the accumulation of soluble sugars and organic acids, which can improve fruit quality. This compound also increases the activity of antioxidant enzymes, which can protect plants from oxidative stress. Additionally, this compound has been shown to increase the concentration of endogenous cytokinins and auxins, which can promote plant growth and development.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-fluorophenyl)-N'-cyclopropylthiourea has several advantages for use in lab experiments. It is a potent cytokinin that can promote cell division and growth in plants. It is also stable and easy to handle. However, this compound has some limitations. It is relatively expensive compared to other cytokinins, which can limit its use in large-scale experiments. Additionally, this compound has been shown to have phytotoxic effects at high concentrations, which can limit its use in some plant species.

Future Directions

There are several future directions for research on N-(3-chloro-4-fluorophenyl)-N'-cyclopropylthiourea. One area of research is the development of new this compound analogs with improved properties, such as increased potency or reduced phytotoxicity. Another area of research is the elucidation of the signaling pathways involved in this compound-mediated plant growth and development. Additionally, the use of this compound in combination with other plant growth regulators, such as auxins and gibberellins, could be explored to enhance plant growth and development.

Synthesis Methods

N-(3-chloro-4-fluorophenyl)-N'-cyclopropylthiourea can be synthesized through several methods, including the reaction of 3-chloro-4-fluoroaniline with cyclopropylisothiocyanate in the presence of a base. The reaction yields this compound as a white crystalline solid with a melting point of 212-215°C.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-N'-cyclopropylthiourea has been extensively studied in plant research due to its cytokinin-like effects. It has been used to enhance fruit yield and quality in various crops, including grapes, apples, kiwifruit, and strawberries. This compound has been shown to increase fruit size, improve fruit color, and delay fruit ripening. This compound has also been used to enhance the growth and rooting of ornamental plants, such as roses and carnations.